Cas no 1423034-55-2 ((5-cyclopropyl-1,3-oxazol-2-yl)methyl(methyl)amine)

• Product Name: (5-cyclopropyl-1,3-oxazol-2-yl)methyl(methyl)amine
• CAS No: 1423034-55-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 4598546
• PubChem ID: 65178506
• Update Time: 2025-11-02

(5-cyclopropyl-1,3-oxazol-2-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• [(5-cyclopropyl-1,3-oxazol-2-yl)methyl](methyl)amine
• 2-Oxazolemethanamine, 5-cyclopropyl-N-methyl-
• (5-cyclopropyl-1,3-oxazol-2-yl)methyl(methyl)amine

• Inchi： 1S/C8H12N2O/c1-9-5-8-10-4-7(11-8)6-2-3-6/h4,6,9H,2-3,5H2,1H3
• InChI Key： GDMMWBWTRPJYJP-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=CN=C1CNC

(5-cyclopropyl-1,3-oxazol-2-yl)methyl(methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles

Additional information on (5-cyclopropyl-1,3-oxazol-2-yl)methyl(methyl)amine

In-Depth Professional Analysis of (5-cyclopropyl-1,3-oxazol-2-yl)methyl(methyl)amine (CAS 1423034-55-2)

The compound (5-cyclopropyl-1,3-oxazol-2-yl)methyl(methyl)amine (CAS 1423034-55-2) represents an intriguing heterocyclic amine with significant potential in pharmaceutical and agrochemical research. This cyclopropyl-oxazole derivative belongs to the important class of functionalized oxazole compounds, which have gained considerable attention in modern drug discovery due to their unique structural features and biological activities.

From a chemical perspective, the molecule combines a methyl(methyl)amine moiety with a 5-cyclopropyl-1,3-oxazole core, creating a compact yet pharmacologically interesting scaffold. The oxazole ring system is particularly noteworthy as it appears in numerous bioactive molecules and serves as a privileged structure in medicinal chemistry. The presence of the cyclopropyl group adds steric and electronic properties that can significantly influence the compound's interactions with biological targets.

Recent studies highlight the growing importance of small heterocyclic compounds like (5-cyclopropyl-1,3-oxazol-2-yl)methyl(methyl)amine in addressing current challenges in drug development. Researchers are particularly interested in how such compounds might interact with protein targets involved in neurological disorders, given the structural similarity to known neuromodulators. The amine functionality makes this compound a potential candidate for salt formation, which could improve solubility and bioavailability - key considerations in modern pharmaceutical formulations.

The synthetic versatility of 1423034-55-2 makes it valuable for structure-activity relationship (SAR) studies. Chemists can readily modify either the cyclopropyl group or the amine moiety to explore different pharmacological profiles. This adaptability answers one of the most common search queries in medicinal chemistry: "how to modify lead compounds for improved activity." The compound's relatively low molecular weight (166.22 g/mol) also makes it attractive for fragment-based drug discovery approaches.

In agrochemical applications, (5-cyclopropyl-1,3-oxazol-2-yl)methyl(methyl)amine shows promise as a potential intermediate for novel crop protection agents. The oxazole derivatives have demonstrated activity against various plant pathogens, addressing the growing need for new modes of action in agricultural chemistry. This connects with current industry searches for "next-generation agrochemical intermediates" and "sustainable crop protection solutions."

The physicochemical properties of CAS 1423034-55-2 warrant special attention. With calculated logP values suggesting moderate lipophilicity, the compound occupies an important space in the "drug-like" chemical space. Its hydrogen bond acceptor/donor count and polar surface area make it particularly interesting for researchers investigating "CNS-penetrant small molecules" - another trending search term in pharmaceutical research.

From a safety perspective, preliminary data suggests that (5-cyclopropyl-1,3-oxazol-2-yl)methyl(methyl)amine exhibits favorable toxicological profiles compared to many aromatic amines, addressing growing concerns about compound safety in drug development. This aspect responds to frequent queries about "safer amine derivatives" and "low-toxicity heterocycles" in chemical databases.

The commercial availability of 1423034-55-2 from specialty chemical suppliers has increased in recent years, reflecting growing demand from both academic and industrial researchers. Market analysis shows particular interest from companies working on "novel kinase inhibitors" and "GPCR modulators," where such functionalized heterocycles often serve as key building blocks.

Future research directions for this compound likely include exploration of its potential as a bioisostere for other nitrogen-containing heterocycles, a topic frequently searched in medicinal chemistry circles. The cyclopropyl-oxazole core may offer advantages over more traditional aromatic systems in terms of metabolic stability and target selectivity.

In conclusion, (5-cyclopropyl-1,3-oxazol-2-yl)methyl(methyl)amine (CAS 1423034-55-2) represents a versatile and pharmacologically interesting compound with applications spanning multiple areas of chemical research. Its unique combination of a cyclopropyl group and oxazole ring, coupled with the methylamine functionality, makes it a valuable scaffold for both drug discovery and agrochemical development. As research into small molecule therapeutics continues to evolve, compounds like this will undoubtedly play an increasingly important role in addressing current and future challenges in the life sciences.